BENGHE Methodological & Application

Check Availability & Pricing

PCTFE: A High-Performance Moisture Barrier for
Pharmaceutical Packaging

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chilorotrifluoroethylene

Cat. No.: B104687

Application Note & Protocol
Introduction

Polychlorotrifluoroethylene (PCTFE) is a high-performance, thermoplastic
chlorofluoropolymer known for its exceptional moisture barrier properties, making it a critical
material in the pharmaceutical industry.[1][2] It possesses the lowest water vapor transmission
rate of any transparent plastic, a crucial attribute for protecting moisture-sensitive drug
products.[2][3] Often used in blister packaging, PCTFE films, such as those sold under the
trade name Aclar®, provide superior protection against moisture, ensuring the stability, efficacy,
and shelf life of pharmaceuticals.[4][5][6] This protection is vital for sensitive formulations,
including many oral solid dosage forms, biologics, and oncology drugs.[3][7] PCTFE's chemical
inertness, clarity, and thermal stability further enhance its suitability for pharmaceutical
applications.[5][7]

Key Advantages of PCTFE in Pharmaceutical Packaging:

o Exceptional Moisture Barrier: Offers the best moisture barrier among transparent plastics,
safeguarding drugs from degradation due to humidity.[3][8]

o Chemical Inertness: Resistant to most chemicals and oxidizing agents, preventing interaction
between the packaging and the drug.[2][5]

o Transparency: Allows for visual inspection of the packaged product.[9]
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o Thermal Stability: Can withstand a wide range of temperatures, making it suitable for various
processing and storage conditions, including sterilization.[3][5]

e Dimensional Stability: Unlike some other fluoropolymers, PCTFE is rigid and resistant to
cold-flow, ensuring the integrity of seals and packaging dimensions.[3][10]

Comparative Analysis of Moisture Barrier
Performance

The primary measure of a material's ability to resist the passage of moisture is its Water Vapor
Transmission Rate (WVTR). A lower WVTR indicates a better barrier. The following table
summarizes the typical WVTR for PCTFE compared to other common polymers used in
pharmaceutical blister packaging.

. Typical WVTR (g/m?/day) at
Material Notes
38°C, 90% RH

Considered an ultra-high

PCTFE 0.05-0.2 _ _
moisture barrier.[11]
A high-barrier material, but
PVdC-coated PVC 0.2-0.8 typically less effective than
PCTFE.
i Provides a near-perfect barrier
Cold Form Foil (Alu-Alu) <0.01 .
but is opaque.
Polypropylene (PP) 05-1.0 Moderate moisture barrier.
Poor moisture barrier, often
Polyvinyl Chloride (PVC) 20-4.0 used for less sensitive

products.[11]

Polyethylene Terephthalate

1.0-2.0 Moderate moisture barrier.[11]
(PET)

Note: WVTR values can vary based on film thickness, specific grade, and test conditions.
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Experimental Protocol: Water Vapor Transmission
Rate (WVTR) Measurement

This protocol outlines the gravimetric determination of the Water Vapor Transmission Rate for
flexible barrier films, based on the principles of the ASTM E96/E96M standard test methods.
[12][13]

1. Principle

This method, specifically the Desiccant Method (or "Dry Cup" method), measures the rate of
water vapor movement through a test specimen.[14] The specimen is sealed to the open mouth
of a test dish containing a desiccant.[12] This assembly is then placed in a controlled
atmosphere of constant temperature and humidity.[14] The rate of weight gain of the dish is
used to calculate the WVTR.

2. Apparatus

» Test Dish: A light, non-corroding dish that is impermeable to water vapor. The dish should
have a wide mouth and a means of sealing the test specimen to the rim.

e Desiccant: Anhydrous calcium chloride is commonly used.

o Environmental Chamber: A chamber capable of maintaining a controlled temperature (e.g.,
38°C + 1°C) and relative humidity (e.g., 90% RH + 2%).

¢ Analytical Balance: A balance with a sensitivity of at least 0.1 mg.
o Cutting Template: For preparing circular test specimens of the correct diameter.

» Sealant: Awax or other suitable sealant to create an airtight seal between the test specimen
and the dish rim.

3. Sample Preparation

o Cut at least three specimens from the material being tested, ensuring they are free of
defects.
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e The specimens should be large enough to overlap the rim of the test dish.

» Condition the specimens in a controlled environment (e.g., 23°C and 50% RH) for at least 40
hours prior to testing.

4. Experimental Procedure
« Fill the test dish with desiccant to within approximately 6 mm of the rim.
» Place the test specimen over the dish opening, ensuring it is flat and wrinkle-free.

» Seal the specimen to the rim of the dish using the sealant, creating a complete and airtight
seal.

» Weigh the entire assembly (dish, desiccant, specimen, and sealant) to the nearest 0.1 mg.
This is the initial weight (Wo).

e Place the assembly in the environmental chamber.
o Periodically remove the assembly and weigh it.[12] Record the weight and the time elapsed.

» Continue taking weight measurements until a constant rate of weight gain is observed (i.e.,
when a plot of weight versus time yields a straight line).

» Record the final weight (Wf) and the total time elapsed (t).

5. Calculation of Results

The Water Vapor Transmission Rate (WVTR) is calculated using the following formula:
WVTR (g/m3/day) = (G/t)/A

Where:

o G = Weight gain (Wf - Wo) in grams.

» t=Time in days during which the constant rate of weight gain was observed.

o A= Area of the test specimen (the area of the dish mouth) in square meters.
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Visualization of Material Selection Logic

The selection of an appropriate moisture barrier for a pharmaceutical product is a critical
decision. The following diagram illustrates the logical workflow for this process.
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Caption: Logical workflow for selecting a pharmaceutical packaging material based on moisture
sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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